Cas no 150331-48-9 (5,7-Dimethyl-2-tetralone)
5,7-Dimethyl-2-tetralone structure
Product Name:5,7-Dimethyl-2-tetralone
CAS No:150331-48-9
MF:C12H14O
MW:174.238963603973
CID:65194
PubChem ID:10397276
Update Time:2025-04-18
5,7-Dimethyl-2-tetralone Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethyl-2-tetralone
- 5,7-Dimethyl-3,4-dihydro-1H-naphthalen-2-one
- AKOS006306806
- DTXSID70439186
- 2(1H)-Naphthalenone, 3,4-dihydro-5,7-dimethyl-
- SCHEMBL1801206
- 150331-48-9
- XLLBOUOFVRYIQZ-UHFFFAOYSA-N
- 5,7-Dimethyl-3,4-dihydronaphthalen-2(1H)-one
-
- Inchi： 1S/C12H14O/c1-8-5-9(2)12-4-3-11(13)7-10(12)6-8/h5-6H,3-4,7H2,1-2H3
- InChI Key： XLLBOUOFVRYIQZ-UHFFFAOYSA-N
- SMILES： O=C1CC2C=C(C)C=C(C)C=2CC1
Computed Properties
- Exact Mass: 174.10400
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.054
- Boiling Point: 302.245°C at 760 mmHg
- Flash Point: 128.248°C
- Refractive Index: 1.552
- PSA: 17.07000
- LogP: 2.36120
5,7-Dimethyl-2-tetralone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D266185-50mg |
5,7-Dimethyl-2-tetralone |
150331-48-9 | 50mg |
$ 205.00 | 2022-06-05 | ||
| TRC | D266185-100mg |
5,7-Dimethyl-2-tetralone |
150331-48-9 | 100mg |
$ 330.00 | 2022-06-05 | ||
| TRC | D266185-250mg |
5,7-Dimethyl-2-tetralone |
150331-48-9 | 250mg |
$ 655.00 | 2022-06-05 |
5,7-Dimethyl-2-tetralone Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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